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Salmeterol-d3 Salmeterol-d3
Brand Name: Vulcanchem
CAS No.: 497063-94-2
VCID: VC0020994
InChI: InChI=1S/C25H37NO4/c27-20-23-18-22(13-14-24(23)28)25(29)19-26-15-7-1-2-8-16-30-17-9-6-12-21-10-4-3-5-11-21/h3-5,10-11,13-14,18,25-29H,1-2,6-9,12,15-17,19-20H2/i20D2,25D
SMILES: C1=CC=C(C=C1)CCCCOCCCCCCNCC(C2=CC(=C(C=C2)O)CO)O
Molecular Formula: C25H37NO4
Molecular Weight: 418.6 g/mol

Salmeterol-d3

CAS No.: 497063-94-2

Reference Standards

VCID: VC0020994

Molecular Formula: C25H37NO4

Molecular Weight: 418.6 g/mol

Salmeterol-d3 - 497063-94-2

CAS No. 497063-94-2
Product Name Salmeterol-d3
Molecular Formula C25H37NO4
Molecular Weight 418.6 g/mol
IUPAC Name 4-[1-deuterio-1-hydroxy-2-[6-(4-phenylbutoxy)hexylamino]ethyl]-2-[dideuterio(hydroxy)methyl]phenol
Standard InChI InChI=1S/C25H37NO4/c27-20-23-18-22(13-14-24(23)28)25(29)19-26-15-7-1-2-8-16-30-17-9-6-12-21-10-4-3-5-11-21/h3-5,10-11,13-14,18,25-29H,1-2,6-9,12,15-17,19-20H2/i20D2,25D
Standard InChIKey GIIZNNXWQWCKIB-LPUTUNIKSA-N
Isomeric SMILES [2H]C([2H])(C1=C(C=CC(=C1)C([2H])(CNCCCCCCOCCCCC2=CC=CC=C2)O)O)O
SMILES C1=CC=C(C=C1)CCCCOCCCCCCNCC(C2=CC(=C(C=C2)O)CO)O
Canonical SMILES C1=CC=C(C=C1)CCCCOCCCCCCNCC(C2=CC(=C(C=C2)O)CO)O
Synonyms 4-Hydroxy-α1[[[6-(4-phenylbutoxy)hexyl]amino]methyl]-1,3-benzenedimethanol-d3; GR-33343X-d3;
PubChem Compound 10938665
Last Modified Nov 11 2021
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